Adenosine 2'-phosphate(2-)

• Molecular Formula: C10H12N5O7P-2
• Molecular Weight: 345.21 g/mol
• IUPAC Name: [(2R,3R,4R,5R)-2-(6-aminopurin-9-yl)-4-hydroxy-5-(hydroxymethyl)oxolan-3-yl] phosphate
• InChI: InChI=1S/C10H14N5O7P/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(22-23(18,19)20)6(17)4(1-16)21-10/h2-4,6-7,10,16-17H,1H2,(H2,11,12,13)(H2,18,19,20)/p-2/t4-,6-,7-,10-/m1/s1
• InChI Key: QDFHPFSBQFLLSW-KQYNXXCUSA-L
• Isomeric SMILES: C1=NC(=C2C(=N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)CO)O)OP(=O)([O-])[O-])N
• Canonical SMILES: C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)CO)O)OP(=O)([O-])[O-])N

Description

Adenosine 2'-phosphate(2-) is an organophosphate oxoanion obtained by removal of two protons from the phosphate group of adenosine 2'-phosphate;  major species at pH 7.3. It is a conjugate base of an adenosine 2'-phosphate.

Scientific Research Applications

Role in Energy Metabolism and Cell Signaling

Adenosine 2'-phosphate(2-) is an integral part of cellular energy metabolism and signaling. It's involved in various biochemical processes such as neurotransmission, muscle contraction, cardiac function, and vasodilation. The compound is released from the cytoplasm of cells and interacts with purinergic receptors on cell surfaces, influencing numerous cellular functions. The review by Skrabanja, Bouman, and Dagnelie highlights the potential value of adenosine and adenosine triphosphate (ATP) in anaesthesia and intensive care medicine, focusing on their roles in acute and chronic pain management, modulation of hemodynamics, and treatment of shock (Skrabanja, Bouman, & Dagnelie, 2005).

Purinergic Signaling in Bone, Cartilage, and Tooth Tissue

Extracellular ATP, a nucleotide similar to adenosine 2'-phosphate(2-), acts as an autocrine and/or paracrine signaling molecule. Iwamoto et al. discuss how ATP-sensitive purinergic receptors, such as the P2Y family of G protein-coupled receptors and the P2X family of ligand-gated cation channels, are involved in osteogenesis, chondrogenesis, and dental sensory perception, making ATP an essential signaling molecule in bone, cartilage, and teeth (Iwamoto et al., 2014).

Assessment of Hygiene Risks

ATP tests have been increasingly used in assessing hygiene conditions in various industries such as food, residential buildings, and hotels. Pistelok, Pohl, Stuczynski, and Wiera discuss the applications of ATP tests in water treatment technology and wastewater processing, highlighting how ATP measurements provide quick indicative on-site data characterizing microbial and organic contamination (Pistelok, Pohl, Stuczynski, & Wiera, 2016).

High Energy Phosphates and Cardiac Muscle Function

High energy phosphate compounds like adenosine triphosphate (ATP) and adenosine diphosphate (ADP) are crucial in cardiac muscle function. Taggart, Furchgott, and Lee explore how these phosphates relate to the force of contraction of cardiac muscle, emphasizing the importance of energy metabolism in cardiac performance (Taggart, Furchgott, & Lee, 1961).